Cas no 1068149-94-9 ((5S)-1,5-dimethylpiperazin-2-one)

(5S)-1,5-dimethylpiperazin-2-one structure
1068149-94-9 structure
Product Name:(5S)-1,5-dimethylpiperazin-2-one
CAS No:1068149-94-9
Molecular Formula:C6H12N2O
Molecular Weight:128.17228
MDL:MFCD09878620
CID:833202
PubChem ID:44630614

(5S)-1,5-dimethylpiperazin-2-one Properties

Names and Identifiers

    • (S)-1,5-Dimethylpiperazin-2-one
    • Benzamide, 4-[[9-(1,1-dimethylethyl)-2-oxo-3-[4-(trifluoromethoxy)phenyl]-1
    • AG-C-78319
    • AK-38938
    • ANW-72447
    • CTK5J1573
    • MolPort-000-140-305
    • RL00292
    • (5S)-1,5-dimethylpiperazin-2-one
    • AKOS006312981
    • J-502358
    • 1068149-94-9
    • EN300-2987059
    • DTXSID20659973
    • P10819
    • AKOS005258756
    • CS-0002034
    • MDL: MFCD09878620
    • InChIKey: TUXCFTFFNGQODI-YFKPBYRVSA-N
    • Inchi: InChI=1S/C6H12N2O/c1-5-4-8(2)6(9)3-7-5/h5,7H,3-4H2,1-2H3/t5-/m0/s1
    • SMILES: C[C@H]1CN(C)C(=O)CN1

Computed Properties

  • Exact Mass: 128.09506
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 128.094963011g/mol
  • Heavy Atom Count: 9
  • Complexity: 124
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.5
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
  • Boiling Point: 243 ºC
  • Flash Point: 101 ºC
  • Density: 0.985

(5S)-1,5-dimethylpiperazin-2-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008S4J-50mg
(S)-1,5-DIMETHYLPIPERAZIN-2-ONE
1068149-94-9 95%
50mg
$221.00
A2B Chem LLC
AE08899-50mg
(S)-1,5-Dimethylpiperazin-2-one
1068149-94-9 95%
50mg
$177.00 2024-04-20
Aaron
AR008SCV-50mg
(S)-1,5-Dimethylpiperazin-2-one
1068149-94-9 95%
50mg
$102.00 2025-02-11
Alichem
A139003024-5g
(S)-1,5-Dimethylpiperazin-2-one
1068149-94-9 95%
5g
$1640.16 2023-09-04
Ambeed
A899312-1g
(S)-1,5-Dimethylpiperazin-2-one
1068149-94-9 98+%
1g
$975.0
Chemenu
CM169518-1g
(S)-1,5-Dimethylpiperazin-2-one
1068149-94-9 95%
1g
$430 2021-08-05
Enamine
EN300-2987059-0.05g
(5S)-1,5-dimethylpiperazin-2-one
1068149-94-9 95%
0.05g
$134.0 2023-09-06
eNovation Chemicals LLC
Y1095911-250MG
(5S)-1,5-dimethylpiperazin-2-one
1068149-94-9 97%
250MG
$590 2022-09-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB07047-100MG
(5S)-1,5-dimethylpiperazin-2-one
1068149-94-9 95%
100MG
¥ 2,706.00 2023-03-30

(5S)-1,5-dimethylpiperazin-2-one Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1068149-94-9)(5S)-1,5-dimethylpiperazin-2-one
A1025606
Purity:99%
Quantity:1g
Price($):878.0